Cas no 1096815-42-7 (1-[(cyclopentylcarbamoyl)methyl]-1H-indole-4-carboxylic acid)

• Product Name: 1-[(cyclopentylcarbamoyl)methyl]-1H-indole-4-carboxylic acid
• CAS No: 1096815-42-7
• MF: C₁₆H₁₈N₂O₃
• MW: 286.325724124908
• CID: 5215284
• Update Time: 2025-05-20

1-[(cyclopentylcarbamoyl)methyl]-1H-indole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(cyclopentylcarbamoyl)methyl]-1H-indole-4-carboxylic acid
• 1-[2-(cyclopentylamino)-2-oxoethyl]indole-4-carboxylic acid
• Z415653620
• 1-[(cyclopentylcarbamoyl)methyl]-1H-indole-4-carboxylicacid
• 1H-Indole-4-carboxylic acid, 1-[2-(cyclopentylamino)-2-oxoethyl]-

• Inchi： 1S/C16H18N2O3/c19-15(17-11-4-1-2-5-11)10-18-9-8-12-13(16(20)21)6-3-7-14(12)18/h3,6-9,11H,1-2,4-5,10H2,(H,17,19)(H,20,21)
• InChI Key： WAWQIIKUPRDHJU-UHFFFAOYSA-N
• SMILES： O=C(CN1C=CC2C(C(=O)O)=CC=CC1=2)NC1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 406
• XLogP3: 2.2
• Topological Polar Surface Area: 71.3

Additional information on 1-[(cyclopentylcarbamoyl)methyl]-1H-indole-4-carboxylic acid

1-[(Cyclopentylcarbamoyl)methyl]-1H-indole-4-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1096815-42-7, known as 1-[(cyclopentylcarbamoyl)methyl]-1H-indole-4-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an indole ring system with a cyclopentylcarbamoyl group and a carboxylic acid moiety. The indole core is a well-known heterocyclic structure that forms the basis of many biologically active compounds, including serotonin and tryptophan. The addition of the cyclopentylcarbamoyl group introduces a level of complexity and potential for bioactivity that makes this compound particularly interesting to researchers.

Recent studies have focused on the synthesis and biological evaluation of this compound, revealing its potential as a lead molecule in drug discovery. Researchers have explored its ability to interact with various biological targets, including enzymes, receptors, and ion channels. For instance, preliminary findings suggest that this compound may exhibit antitumor activity by modulating key signaling pathways involved in cancer cell proliferation and apoptosis. Additionally, its anti-inflammatory properties have been investigated, with promising results indicating its potential as a therapeutic agent for inflammatory diseases such as arthritis or neuroinflammation.

The synthesis of 1-[(cyclopentylcarbamoyl)methyl]-1H-indole-4-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the indole ring through cyclization reactions, followed by the introduction of the cyclopentylcarbamoyl group via amide bond formation. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for biological testing.

From an analytical perspective, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided detailed insights into its molecular structure, confirming the presence of the indole ring, cyclopentylcarbamoyl group, and carboxylic acid moiety. Furthermore, computational modeling has been employed to predict its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), which are critical factors in drug development.

One of the most exciting aspects of this compound is its versatility in terms of functionalization. By modifying the substituents on the indole ring or altering the cyclopentylcarbamoyl group, researchers can generate a wide range of analogs with diverse biological activities. This approach has been successfully applied to develop compounds with enhanced potency or selectivity for specific targets. For example, substituting the cyclopentyl group with other alkyl chains has been shown to significantly affect the compound's solubility and bioavailability.

In terms of applications, this compound holds promise in several therapeutic areas. Its ability to modulate neurotransmitter systems makes it a potential candidate for treating neurological disorders such as depression or anxiety. Additionally, its anti-inflammatory properties suggest applications in autoimmune diseases or chronic pain management. Ongoing clinical trials are currently evaluating its safety and efficacy in human subjects, with preliminary results indicating favorable tolerability.

From an environmental standpoint, researchers have also investigated the degradation pathways of this compound under various conditions. Understanding its environmental fate is crucial for assessing its potential impact on ecosystems and ensuring sustainable practices in its production and use.

In conclusion, 1-[(cyclopentylcarbamoyl)methyl]-1H-indole-4-carboxylic acid (CAS No. 1096815-42-7) is a multifaceted compound with significant potential in drug discovery and development. Its unique structure, coupled with promising biological activity profiles, positions it as a valuable tool for addressing unmet medical needs across various therapeutic areas.